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Compound of Interest

Compound Name: 6-Oxoheptanoic acid

Cat. No.: B047756

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of 6-
Oxoheptanoic acid. Adherence to these procedures is critical to ensure personal safety and
regulatory compliance in the laboratory environment.

Summary of Hazards

6-Oxoheptanoic acid is classified as a hazardous substance and is corrosive.[1][2] It can
cause severe chemical burns to the skin and serious eye damage.[1][2] Ingestion can result in
severe burns to the oral cavity and gastrointestinal tract.[1] While it is a combustible solid, it
presents a slight fire hazard when exposed to heat or flame.[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 6-
Oxoheptanoic acid to prevent personal exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side-
shields, chemical goggles, and
a full face shield.[1]

To protect against splashes
and vapors that can cause

severe eye damage.[1][2]

Skin Protection

Chemical-resistant gloves
(e.g., elbow-length PVC, nitrile,
or butyl rubber), overalls, and a
PVC apron.[1][3]

To prevent skin contact which
can lead to severe chemical
burns.[1] Glove selection
should be based on frequency

and duration of contact.[1]

Respiratory Protection

Particulate dust filter and an
acid vapor Type B
cartridge/canister respirator.[1]
Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded

or if irritation occurs.[4]

To protect against inhalation of
dust or vapors which can
cause respiratory tract
irritation.[1][4]

Suantitative [

Property Value Source
Molecular Weight 144.17 g/mol [2]
Melting Point 35-37 °C [5]
Boiling Point 158-162 °C at 9 mmHg [5]
Density 1.059 g/mL at 25 °C [5]
Flash Point 113 °C (235.4 °F) - closed cup

Storage Class

8A - Combustible corrosive

hazardous materials

Experimental Protocols: Safe Handling and Disposal

Workflow
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The following step-by-step procedures provide a framework for the safe handling of 6-
Oxoheptanoic acid from receipt to disposal.

Pre-Handling and Preparation

o Work Area Setup: Ensure that a chemical fume hood is used for all handling procedures.[4]
[6] An eyewash station and safety shower must be readily accessible.[4]

o PPE Inspection: Before starting any work, inspect all PPE for integrity. Ensure gloves are
free of holes and the respirator has the correct cartridges.

o Material Check: Verify that you have the correct chemical and that the container is not
damaged.

Handling the Chemical

» Avoid Contact: Avoid all personal contact with the chemical, including inhalation of dust or
vapors.[1]

o Dispensing: When weighing or transferring the solid, do so in a fume hood to minimize dust
generation.

o Container Management: Keep the container tightly sealed when not in use.[1][4] Do not cut,
drill, grind, or weld on or near containers, as they may contain residual dust.[1]

In Case of a Spill

e Minor Spills:
o Remove all ignition sources.[1]

o Wearing appropriate PPE, clean up the spill immediately using dry clean-up procedures to
avoid generating dust.[1]

o Place the spilled material into a suitable, labeled container for waste disposal.[1]
e Major Spills:

o Evacuate the area and move upwind.[1]
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o Alert emergency responders, providing the location and nature of the hazard.[1]

First Aid Measures

o Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, keeping
the eyelids open.[1][4] Seek immediate medical attention.[4]

o Skin Contact: Immediately flush the affected area with large amounts of water, using a safety
shower if available.[1] Remove all contaminated clothing.[1]

 Inhalation: If fumes or dust are inhaled, move the individual to fresh air.[1] Keep them warm
and at rest.[1]

 Ingestion: Do NOT induce vomiting.[4] If the person is conscious, have them rinse their
mouth with water.[4] Seek immediate medical attention.[4]

Storage

e Location: Store in original, tightly sealed containers in a dry, cool, and well-ventilated area
designated for corrosive materials.[1][4][6]

e Incompatibilities: Keep away from strong oxidizing agents, strong acids, bases, and reducing
agents.[4]

Disposal

o Waste Classification: 6-Oxoheptanoic acid and its container must be disposed of as
hazardous waste.[1]

o Regulatory Compliance: All waste disposal must be handled in accordance with local, state,
and federal regulations.[1]

e Procedure:
o Collect waste in a suitable, labeled container.

o Consult with your institution's environmental health and safety (EHS) department for
specific disposal procedures.
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o Recycling or treatment options should be explored with the manufacturer or a licensed
waste management authority.[1]

Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of 6-Oxoheptanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
6-Oxoheptanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047756#personal-protective-equipment-for-handling-
6-oxoheptanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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